Cas no 2369-88-2 (Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-
• CAS No: 2369-88-2
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD01693055
• CID: 250872
• PubChem ID: 24844388
• Update Time: 2025-11-02

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-
• 5-Methylpyrazolo[1,5-a]pyrimidin-7-amine
• 5-Methyl-7-amino-pyrazolo<1,5-a>pyrimidin
• 7-Amino-5-methyl-pyrazolo<1,5-a>pyrimidin
• AKOS006277922
• CAA36988
• 2369-88-2
• 5-methylpyrazolo[1,5-a]pyrimidin-7-ylamine
• E83301
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-methyl-
• FT-0721933
• SCHEMBL4431791
• MFCD01693055
• Z1198157794
• DTXSID40647695
• EN300-395936

• MDL： MFCD01693055
• Inchi： 1S/C7H8N4/c1-5-4-6(8)11-7(10-5)2-3-9-11/h2-4H,8H2,1H3
• InChI Key： MCNGFYXMIRHJEO-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=NC1=CC=N2)N

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21000
• LogP: 1.20110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-

Comprehensive Guide to Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2): Properties, Applications, and Market Insights

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the 5-methyl substituent enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- is its role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer therapy. Recent studies have explored its efficacy in targeting specific protein kinases, which are often overactive in tumor cells. This aligns with the growing demand for targeted cancer therapies, a hot topic in modern medicine.

In addition to its pharmaceutical applications, Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- is also investigated for its use in agrochemicals. Its unique structure allows it to act as a precursor for herbicides and fungicides, addressing the need for sustainable crop protection solutions. With the global push toward green chemistry, this compound’s eco-friendly potential is a key area of interest.

The synthesis of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- typically involves multi-step reactions, including cyclization and amination processes. Chemists often optimize these steps to improve yield and purity, as high-quality intermediates are critical for downstream applications. Questions like “How to synthesize Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- efficiently?” are frequently searched in academic and industrial circles.

Market trends indicate a rising demand for Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-, driven by its versatility in medicinal chemistry and material science. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. SEO-optimized queries such as “Where to buy Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-” reflect this growing commercial interest.

Safety and handling of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- are also common concerns. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers often search for “MSDS of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-” to ensure compliance with safety protocols.

In summary, Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2) is a promising compound with wide-ranging applications in drug development, agrochemicals, and material science. Its unique chemical properties and growing market demand make it a subject of ongoing research and commercial exploration. For those interested in its synthesis, applications, or sourcing, staying updated with the latest scientific literature and market reports is essential.